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Cat. No.: B16340065

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the characterization and spectral

analysis of N-Nitroso Abemaciclib, a potential nitrosamine impurity in the drug substance

Abemaciclib. Nitrosamine impurities are a class of compounds of significant concern to

regulatory agencies due to their potential carcinogenic properties. Therefore, robust analytical

methods for their identification, quantification, and control are critical for ensuring the safety

and quality of pharmaceutical products. This document outlines the key physicochemical

properties of N-Nitroso Abemaciclib, details the standard analytical techniques employed for

its characterization, and presents a logical workflow for its analysis. The information herein is

intended to support researchers, scientists, and drug development professionals in establishing

effective control strategies for this impurity.

Introduction
Abemaciclib, a cyclin-dependent kinase 4 and 6 (CDK4/6) inhibitor, is a crucial therapeutic

agent in the treatment of certain types of breast cancer.[1] As with any pharmaceutical

compound, the control of impurities is a critical aspect of drug development and manufacturing.
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N-nitroso compounds, commonly known as nitrosamines, have emerged as a significant focus

of regulatory scrutiny due to their classification as probable human carcinogens. The formation

of nitrosamines is possible when secondary or tertiary amines react with a nitrosating agent,

such as nitrous acid.[2] The molecular structure of Abemaciclib contains a secondary amine

moiety, making it susceptible to nitrosation and the formation of N-Nitroso Abemaciclib.

This guide details the essential information required for the robust characterization and spectral

analysis of N-Nitroso Abemaciclib, providing a framework for its detection and quantification

in Abemaciclib drug substance and product.

Physicochemical Properties
A thorough understanding of the physicochemical properties of N-Nitroso Abemaciclib is

fundamental for the development of appropriate analytical methods. Key identifying information

is summarized in the table below.
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Property Value Source

Chemical Name

N-(5-((4-Ethylpiperazin-1-

yl)methyl)pyridin-2-yl)-N-(5-

fluoro-4-(4-fluoro-1-isopropyl-

2-methyl-1H-benzo[d]imidazol-

6-yl)pyrimidin-2-yl)nitrous

amide

[2][3][4][5]

Molecular Formula C₂₇H₃₁F₂N₉O [3][5][6][7]

Molecular Weight 535.6 g/mol [3][5][6][7]

Canonical SMILES

CCN1CCN(CC2=CN=C(C=C2)

N(C3=NC=C(C(=N3)C4=CC5=

C(C(=C4)F)N=C(N5C(C)C)C)F

)N=O)CC1

[6]

InChI Key
QKONLHCXQWQPEN-

UHFFFAOYSA-N
[6]

Appearance
To be determined (typically a

solid)
N/A

Solubility To be determined N/A

Potential Formation Pathway
The formation of N-Nitroso Abemaciclib is predicated on the reaction of the secondary amine

in the Abemaciclib molecule with a nitrosating agent. This reaction is typically acid-catalyzed. A

simplified representation of this pathway is illustrated below.
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Click to download full resolution via product page

A simplified reaction pathway for the formation of N-Nitroso Abemaciclib.

Analytical Characterization Workflow
A multi-faceted analytical approach is required for the unequivocal identification and

quantification of N-Nitroso Abemaciclib. The following workflow outlines the key stages and

techniques involved.

Analytical Workflow

Sample Preparation
(Drug Substance/Product)

Chromatographic Separation
(e.g., HPLC, UPLC, GC)

Detection & Identification
(e.g., MS, UV) Quantification

(e.g., MS, UV with Reference Standard)

Structural Confirmation
(e.g., NMR, IR)

If necessary
Reporting & Specification Setting

Click to download full resolution via product page

A typical analytical workflow for the characterization of N-Nitroso Abemaciclib.

Spectral Analysis and Experimental Protocols
While specific, publicly available spectral data for N-Nitroso Abemaciclib is limited, this

section outlines the standard experimental protocols for the analytical techniques used in its

characterization. Reference standards for N-Nitroso Abemaciclib are available from various
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suppliers, who confirm that a comprehensive Certificate of Analysis (CoA) including data from

these techniques is provided.[5]

High-Performance Liquid Chromatography (HPLC)
HPLC is a cornerstone technique for the separation and quantification of N-Nitroso
Abemaciclib from the parent drug and other impurities.

Objective: To develop a stability-indicating method capable of resolving N-Nitroso
Abemaciclib from Abemaciclib and its other known impurities.

Instrumentation: A standard HPLC or UPLC system equipped with a UV detector and/or

coupled to a mass spectrometer.

Typical Chromatographic Conditions:

Column: A reversed-phase C18 column (e.g., 100 mm x 4.6 mm, 2.7 µm particle size).

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A suitable gradient program starting with a low percentage of Mobile Phase B,

gradually increasing to elute the analytes.

Flow Rate: 0.5 - 1.0 mL/min.

Column Temperature: 30 - 40 °C.

Detection: UV detection at an appropriate wavelength (to be determined by UV-Vis

spectroscopy) and/or mass spectrometric detection.

Sample Preparation: The sample is dissolved in a suitable diluent (e.g., a mixture of

acetonitrile and water) to an appropriate concentration.

Mass Spectrometry (MS)
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Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is a

powerful tool for the identification and quantification of trace-level impurities like N-Nitroso
Abemaciclib.

Objective: To confirm the molecular weight of N-Nitroso Abemaciclib and to elucidate its

fragmentation pattern for structural confirmation.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled to an

HPLC or UPLC system.

Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically suitable for this

class of compounds.

Expected Observations:

Full Scan MS: The protonated molecule [M+H]⁺ at an m/z corresponding to the molecular

weight of N-Nitroso Abemaciclib (535.6 g/mol ).

MS/MS Fragmentation: Tandem mass spectrometry (MS/MS) experiments would be

performed on the parent ion to generate a characteristic fragmentation pattern. This

pattern can be used for structural elucidation and as a basis for a sensitive and selective

multiple reaction monitoring (MRM) method for quantification.

Technique Expected Result

High-Resolution Mass Spectrometry (HRMS)

Accurate mass measurement of the [M+H]⁺ ion,

confirming the elemental composition

(C₂₇H₃₁F₂N₉O).

Tandem Mass Spectrometry (MS/MS)
Characteristic fragmentation pattern aiding in

structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most definitive technique for the structural elucidation of organic

molecules.

Objective: To provide unequivocal structural confirmation of N-Nitroso Abemaciclib.
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Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Experiments:

¹H NMR: Will provide information on the number and types of protons and their

connectivity. The introduction of the nitroso group is expected to cause significant

chemical shift changes in the protons of the adjacent methylene and aromatic groups

compared to the parent Abemaciclib molecule.

¹³C NMR: Will show the number of unique carbon atoms in the molecule.

2D NMR (e.g., COSY, HSQC, HMBC): These experiments are crucial for establishing the

connectivity between protons and carbons, providing definitive structural proof.

Sample Preparation: The purified N-Nitroso Abemaciclib reference standard is dissolved in

a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule.

Objective: To identify the characteristic vibrational frequencies of the functional groups in N-
Nitroso Abemaciclib, particularly the N-N=O stretching vibration.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation: The sample can be analyzed as a solid (e.g., using a KBr pellet or an

ATR accessory).

Expected Observations: The IR spectrum is expected to show characteristic absorption

bands for the various functional groups in the molecule. A key diagnostic peak would be the

N-N=O stretching vibration, which typically appears in the region of 1430-1500 cm⁻¹.

Conclusion
The effective control of N-Nitroso Abemaciclib is a critical component of ensuring the safety

and quality of Abemaciclib-containing pharmaceuticals. This technical guide has provided a
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comprehensive overview of the essential physicochemical properties and a robust analytical

framework for the characterization and spectral analysis of this potential impurity. The

successful implementation of the described methodologies, including HPLC for separation and

quantification, MS for identification and confirmation, and NMR and IR for definitive structural

elucidation, will enable drug developers and manufacturers to meet the stringent regulatory

requirements for the control of nitrosamine impurities. The use of qualified reference standards

is paramount for the validation of these analytical procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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